2-Chloro-6,N,N-trimethyl-isonicotinamide

• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol
• IUPAC Name: 2-chloro-N,N,6-trimethylpyridine-4-carboxamide
• InChI: InChI=1S/C9H11ClN2O/c1-6-4-7(5-8(10)11-6)9(13)12(2)3/h4-5H,1-3H3
• InChI Key: DMCVXGCUFGFXJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)Cl)C(=O)N(C)C

Description

For instance, 2-Chloro-6-methylnicotinamide (CAS 54957-84-5) shares a pyridine backbone with chloro and methyl substituents, differing in the absence of additional N-methyl groups. Its molecular formula is C₇H₇ClN₂O, with a molecular weight of 170.596 g/mol and a purity of ≥95% . Another closely related compound, 2-Chloro-N-methoxy-N,6-dimethylisonicotinamide (CAS 329946-08-9), features a methoxy group and two methyl substituents on the nitrogen and pyridine ring, with a molecular formula of C₉H₁₁ClN₂O₂ and molar mass of 214.65 g/mol . These analogs suggest that the target compound likely exhibits moderate hydrophobicity and stability, influenced by its substituents.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2-Chloro-6,N,N-trimethyl-isonicotinamide (inferred properties) with analogous compounds, focusing on structural features, physicochemical properties, and applications:

Compound	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	Reference
2-Chloro-6-methylnicotinamide	54957-84-5	C₇H₇ClN₂O	170.596	6-methyl, 2-Cl, amide	Pharmaceutical intermediate; ≥95% purity
2-Chloro-N-methoxy-N,6-dimethylisonicotinamide	329946-08-9	C₉H₁₁ClN₂O₂	214.65	6-methyl, N-methoxy, N-methyl, 2-Cl	Potential agrochemical or drug precursor
2-Chloro-6-(trifluoromethyl)nicotinamide	386704-05-8	C₇H₄ClF₃N₂O	224.57	6-CF₃, 2-Cl, amide	Enhanced lipophilicity; herbicide analogs
N-Benzyl-2,6-dichloroisonicotinamide	182224-71-1	C₁₃H₁₀Cl₂N₂O	297.14	2,6-diCl, N-benzyl	Bioactive scaffold (e.g., kinase inhibitors)
S-Metolachlor (herbicide component)	n/a	C₁₅H₂₀ClNO₂	283.78	2-Cl, 6'-ethyl, methoxy, methyl groups	Non-systemic herbicide (DUAL GOLD 915 EC®)

Key Findings:

Substituent Effects on Reactivity and Bioactivity: The trifluoromethyl group in 2-Chloro-6-(trifluoromethyl)nicotinamide increases lipophilicity and metabolic stability, making it suitable for agrochemical applications . Methoxy and N-methyl groups (CAS 329946-08-9) may reduce crystallinity, improving solubility in organic solvents for synthetic processes .

Pharmaceutical vs. Agrochemical Applications :

• Simple chloro-methyl derivatives (e.g., CAS 54957-84-5) are common intermediates in drug synthesis due to their balanced reactivity .
• Herbicidal analogs like S-Metolachlor prioritize chloro and alkyl groups for soil persistence and weed-seedling inhibition .

Stability and Handling :

• Chlorinated pyridine derivatives generally require amber glass storage to prevent photodegradation .
• Compounds with multiple methyl groups (e.g., CAS 329946-08-9) exhibit higher thermal stability compared to hydroxylated analogs .